molecular formula C19H19N5O2S B6443875 5-{4-[(1,1-dioxo-1??,2-benzothiazol-3-yl)(methyl)amino]piperidin-1-yl}pyridine-2-carbonitrile CAS No. 2549055-48-1

5-{4-[(1,1-dioxo-1??,2-benzothiazol-3-yl)(methyl)amino]piperidin-1-yl}pyridine-2-carbonitrile

Cat. No. B6443875
CAS RN: 2549055-48-1
M. Wt: 381.5 g/mol
InChI Key: OVWUSCHXYIDAGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound seems to contain a benzothiazole ring, which is a heterocyclic compound . Benzothiazoles are known for their wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer properties .


Molecular Structure Analysis

The molecular structure of benzothiazoles typically includes a benzene ring fused with a thiazole ring . The exact structure of your compound would depend on the specific locations and orientations of the additional groups attached to this base structure .


Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions, depending on the functional groups attached to the ring. For example, they can participate in nucleophilic substitution reactions, electrophilic aromatic substitutions, and more .


Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles can vary depending on their specific structure. Generally, they are crystalline solids with varying degrees of solubility in water and organic solvents .

Mechanism of Action

Target of Action

The primary target of this compound is URAT1, a protein involved in uric acid reabsorption in the kidneys . URAT1 plays a crucial role in maintaining the balance of uric acid in the body.

Mode of Action

This compound acts as a selective inhibitor of URAT1 . By inhibiting URAT1, it prevents the reabsorption of uric acid in the kidneys, leading to an increase in the excretion of uric acid through urine .

Biochemical Pathways

The inhibition of URAT1 disrupts the uric acid reabsorption pathway in the kidneys. This leads to a decrease in the concentration of uric acid in the blood, thereby potentially alleviating conditions associated with hyperuricemia, such as gout .

Result of Action

The primary molecular effect of this compound is the inhibition of URAT1, leading to increased uric acid excretion . On a cellular level, this can result in a decrease in intracellular uric acid concentrations in kidney cells. The overall effect is a reduction in blood uric acid levels.

Safety and Hazards

Benzothiazoles can pose various safety hazards. For example, they can cause skin and eye irritation, and prolonged exposure can lead to more serious health effects . Always handle them with appropriate safety precautions.

Future Directions

Benzothiazoles and their derivatives continue to be a topic of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring their mechanisms of action, and designing new benzothiazole-based drugs .

properties

IUPAC Name

5-[4-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylamino]piperidin-1-yl]pyridine-2-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N5O2S/c1-23(19-17-4-2-3-5-18(17)27(25,26)22-19)15-8-10-24(11-9-15)16-7-6-14(12-20)21-13-16/h2-7,13,15H,8-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OVWUSCHXYIDAGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1CCN(CC1)C2=CN=C(C=C2)C#N)C3=NS(=O)(=O)C4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.